Cas no 1368626-35-0 (1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine)
1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine
- [1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine
- EN300-1826972
- 1368626-35-0
-
- Inchi: 1S/C13H18FNO/c1-16-12-5-4-10(14)8-11(12)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
- InChI Key: SCAOILVKGSEPSV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C1(CN)CCCC1)OC
Computed Properties
- Exact Mass: 223.137242360g/mol
- Monoisotopic Mass: 223.137242360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.2Ų
1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826972-0.05g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-0.1g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-0.25g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-0.5g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-1.0g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1826972-2.5g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-5.0g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1826972-10.0g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1826972-1g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1826972-5g |
[1-(5-fluoro-2-methoxyphenyl)cyclopentyl]methanamine |
1368626-35-0 | 5g |
$2650.0 | 2023-09-19 |
1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine
Comprehensive Overview of 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine (CAS No. 1368626-35-0)
1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine, with the CAS number 1368626-35-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of cyclopentylmethanamine derivatives, which are known for their potential applications in medicinal chemistry. The presence of a fluoro and methoxy substituent on the phenyl ring enhances its reactivity and binding affinity, making it a promising candidate for further study.
In recent years, the demand for novel fluorinated compounds has surged due to their unique properties, such as improved metabolic stability and bioavailability. Researchers are particularly interested in 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine for its potential role in targeting specific receptors or enzymes. The compound's structural complexity and functional groups make it a valuable scaffold for drug discovery, especially in the development of central nervous system (CNS) therapeutics.
The synthesis of 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine involves multi-step organic reactions, including cyclization and amination processes. Its CAS number 1368626-35-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases. Given the growing interest in precision medicine, this compound's potential to interact with biological targets with high specificity is a key area of exploration.
One of the most frequently searched topics related to this compound is its mechanism of action. While detailed pharmacological data is still under investigation, preliminary studies suggest that 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine may modulate neurotransmitter systems, making it relevant for conditions like neurodegenerative diseases and mood disorders. This aligns with the broader trend of personalized therapeutics, where compounds with tailored properties are increasingly sought after.
Another area of interest is the compound's synthetic accessibility and scalability. Researchers and manufacturers often inquire about efficient routes to produce 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine at scale, given its potential commercial and therapeutic value. Advances in green chemistry and catalytic methods have further fueled discussions about optimizing its synthesis to reduce environmental impact.
From a regulatory perspective, 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine is not classified as a controlled substance, which facilitates its use in academic and industrial research. However, stringent quality control measures are essential to ensure its purity and consistency, particularly when employed in high-throughput screening or preclinical studies.
In summary, 1-(5-fluoro-2-methoxyphenyl)cyclopentylmethanamine (CAS No. 1368626-35-0) represents a compelling subject of study due to its structural features and potential biological activities. As the scientific community continues to explore its applications, this compound may play a pivotal role in advancing drug development and therapeutic innovation.
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